Cas no 2171234-18-5 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidoheptanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidoheptanoic acid
• CAS No: 2171234-18-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6455504
• PubChem ID: 165878271
• Update Time: 2025-10-28

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidoheptanoic acid
• 2171234-18-5
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]heptanoic acid
• EN300-1475794

• Inchi： 1S/C27H34N2O5/c1-4-5-10-18(15-24(30)31)29-25(32)27(2,3)17-28-26(33)34-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)/t18-/m1/s1
• InChI Key： GKAMVLLMXFTKCF-GOSISDBHSA-N
• SMILES： O(C(NCC(C)(C)C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidoheptanoic acid

Compound CAS No. 2171234-18-5: (3R)-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidoheptanoic Acid

The compound with CAS number 2171234-18-5, known as (3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidoheptanoic acid, is a highly specialized chemical entity with significant applications in the fields of organic synthesis and drug development. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3-position, and a heptanoic acid moiety. The presence of these functional groups makes it a valuable building block in the construction of bioactive molecules and peptide derivatives.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis, particularly in solid-phase synthesis techniques. The Fmoc group is known for its stability under basic conditions and its ability to be removed under acidic conditions, making it ideal for sequential peptide assembly. In the case of (3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidoheptanoic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amine during synthesis while maintaining the stereochemistry at the chiral center.

The chiral center at the 3-position of this compound is another key feature that contributes to its utility in asymmetric synthesis. The (R) configuration ensures that the molecule can serve as a specific enantiomer in the construction of biologically active compounds. This stereochemical control is essential in drug discovery, where the activity and selectivity of a compound often depend on its three-dimensional structure.

Recent advancements in stereochemical resolution and asymmetric catalysis have further enhanced the potential of this compound in medicinal chemistry. For instance, researchers have utilized similar compounds to develop enantioselective catalysts for organic transformations, leading to more efficient and environmentally friendly synthetic routes.

In terms of applications, (3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidoheptanoic acid has been employed in the synthesis of peptide-based drugs targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. Its role as an intermediate in peptide synthesis has been well-documented in recent literature, with studies demonstrating its compatibility with both solution-phase and solid-phase methodologies.

Moreover, the heptanoic acid moiety present in this compound provides additional functional versatility. This group can be readily modified to introduce various side chains or linkers, enabling further functionalization and tuning of biological activity. Recent research has explored the use of such side chains to improve drug delivery properties, such as solubility and bioavailability.

In conclusion, CAS number 2171234-18-5 represents a highly versatile and valuable compound in modern organic chemistry. Its unique combination of functional groups and stereochemical features positions it as an essential tool in peptide synthesis and drug development. As research continues to uncover new applications and optimization strategies for this compound, its role in advancing therapeutic interventions is expected to grow significantly.